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Compound of Interest

Compound Name: Sodium adipate

Cat. No.: B1210749

Application Notes & Protocols

Topic: Protocol for Preparing a Standard Solution of Sodium Adipate

Audience: Researchers, scientists, and drug development professionals.

Introduction

Sodium adipate, the disodium salt of adipic acid, is utilized in various applications within the
pharmaceutical and biotechnology industries, including as a buffering agent and an excipient in
drug formulations.[1][2] Accurate preparation of standard solutions of sodium adipate is crucial
for consistency and reliability in experimental and quality control procedures. This document
provides a detailed protocol for the preparation of a primary stock solution of sodium adipate
and subsequent working standard solutions.

Physicochemical Properties

o Chemical Name: Disodium hexanedioate[3]
o CAS Number: 7486-38-6[4]
e Molecular Formula: CeHsNa20a4[4]

» Molecular Weight: 190.11 g/mol [4]
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o Appearance: White to off-white crystalline powder or granules.[2][5]

» Solubility: Highly soluble in water.[6] The solubility is temperature-dependent and tends to
increase with a rise in temperature.[6] The pH of the solution can also affect solubility.[6]

Quantitative Data

Table 1: Solubility of Sodium Adipate

Solvent Temperature (°C) Solubility ( g/100 mL)

Water 20 Approximately 50[3]

Experimental Protocol: Preparation of Standard
Sodium Adipate Solutions

This protocol describes the preparation of a 1000 mg/L primary stock solution of sodium
adipate, followed by the preparation of lower concentration working standards through serial
dilution.

4.1. Materials and Equipment

o Materials:
o Sodium Adipate (analytical grade, purity =98%)
o Deionized (DI) or distilled water (Type Il or better)

e Equipment:

o

Analytical balance (readability £ 0.0001 g)

o

Class A volumetric flasks (e.g., 100 mL, 1000 mL)

[¢]

Class A volumetric pipettes (e.g., 1 mL, 5 mL, 10 mL, 25 mL)

Beakers

[¢]
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[e]

Glass stirring rod

o

Spatula

[¢]

Weighing boat or paper

Wash bottle with deionized water

[¢]

[e]

Pipette aid or bulb
4.2. Preparation of 1000 mg/L Primary Stock Solution

o Calculation: To prepare 1000 mL of a 1000 mg/L (1 g/L) sodium adipate solution, weigh out
1.000 g of sodium adipate.

o Weighing: Accurately weigh approximately 1.000 g of sodium adipate using an analytical
balance and a clean weighing boat. Record the exact mass.

o Dissolution: Carefully transfer the weighed sodium adipate into a 1000 mL Class A
volumetric flask. Use a funnel to avoid spillage. Rinse the weighing boat and funnel with
small volumes of deionized water to ensure the complete transfer of the substance into the
flask.

e Add approximately 700-800 mL of deionized water to the volumetric flask.

» Swirl the flask gently or stir with a clean glass rod until the sodium adipate is completely
dissolved.

 Dilution to Volume: Once the solid is fully dissolved, allow the solution to equilibrate to room
temperature. Then, carefully add deionized water to the flask until the bottom of the
meniscus aligns with the calibration mark. Use a dropper or pipette for the final additions to
prevent overshooting the mark.

o Homogenization: Stopper the flask securely and invert it 15-20 times to ensure the solution is
thoroughly mixed and homogeneous.

o Labeling: Label the flask clearly with the solution name ("Sodium Adipate Stock Solution"),
concentration (1000 mg/L), preparation date, and the initials of the preparer.
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4.3. Preparation of Working Standard Solutions

Working standard solutions of lower concentrations can be prepared by diluting the 1000 mg/L

stock solution using the formula: C1Vi1 = C2V2 Where:

C1 = Concentration of the stock solution (1000 mg/L)

V1 = Volume of the stock solution to be transferred

C2 = Desired concentration of the working solution

V2 = Final volume of the working solution

Table 2: Preparation of Working Standard Solutions

. Volume of Stock
Desired

Volumetric Flask

. Final Volume (V2) Solution to .
Concentration (C2) Size
Transfer (Vi)
100 mg/L 100 mL 10 mL 100 mL
50 mg/L 100 mL 5mL 100 mL
10 mg/L 100 mL 1mL 100 mL

Example: Preparation of 100 mg/L Working Standard Solution

into a 100 mL Class A volumetric flask.

Dilute to the calibration mark with deionized water.

Label the flask appropriately.

4.4. Storage and Stability

Using a 10 mL Class A volumetric pipette, transfer 10.00 mL of the 1000 mg/L stock solution

Stopper the flask and invert several times to ensure thorough mixing.
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o Storage: Store all solutions in tightly sealed, clearly labeled containers. It is recommended to
store solutions in a cool, dry, and ventilated area, protected from light and heat.[1][2]

» Stability: Sodium adipate is generally stable under normal conditions.[2][7] However, the
long-term stability of the prepared solutions has not been extensively documented. It is
recommended that users perform their own stability studies to establish an appropriate shelf-
life for their specific application and storage conditions. The pH of the solution is a critical
factor, as acidic conditions may cause precipitation of adipic acid.[6][8]

Workflow Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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